Cas no 2034377-26-7 (N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-3-methylbenzamide)

N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-3-methylbenzamide is a synthetic organic compound featuring a furan-pyrazole core linked to a 3-methylbenzamide moiety via an ethyl spacer. This structure confers potential utility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for kinase inhibitors or bioactive intermediates. The furan and pyrazole heterocycles enhance binding affinity and selectivity, while the benzamide group offers opportunities for further derivatization. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies. The compound is typically characterized by high purity (>95%) and stability under standard laboratory conditions, ensuring reliability in experimental applications.
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-3-methylbenzamide structure
2034377-26-7 structure
Product Name:N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-3-methylbenzamide
CAS No:2034377-26-7
MF:C17H17N3O2
MW:295.335783720016
CID:5333870
Update Time:2025-06-13

N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-3-methylbenzamide
    • N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]-3-methylbenzamide
    • N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-3-methylbenzamide
    • Inchi: 1S/C17H17N3O2/c1-13-3-2-4-14(9-13)17(21)18-6-7-20-11-16(10-19-20)15-5-8-22-12-15/h2-5,8-12H,6-7H2,1H3,(H,18,21)
    • InChI Key: JYYCYNLUTSELEE-UHFFFAOYSA-N
    • SMILES: O1C=CC(=C1)C1C=NN(C=1)CCNC(C1C=CC=C(C)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 377
  • XLogP3: 2.2
  • Topological Polar Surface Area: 60.1

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Additional information on N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-3-methylbenzamide

N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-3-methylbenzamide (CAS No. 2034377-26-7): A Comprehensive Overview

N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-3-methylbenzamide (CAS No. 2034377-26-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The chemical structure of N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-3-methylbenzamide is characterized by a pyrazole ring fused with a furan moiety and an amide functional group. The presence of these functional groups imparts the compound with specific physicochemical properties that are crucial for its biological activity. The furan ring, in particular, is known for its ability to enhance the lipophilicity and membrane permeability of the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-3-methylbenzamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-3-methylbenzamide has also shown promise as an anti-cancer agent. In vitro studies have revealed that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this anti-cancer activity is thought to involve the inhibition of cell cycle progression and the activation of caspase-dependent apoptotic pathways.

The pharmacokinetic profile of N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-3-methylbenzamide has been extensively studied to assess its suitability for clinical use. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are essential parameters for effective drug delivery. Additionally, toxicity studies have shown that N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-3-methylbenzamide is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In terms of clinical development, several phase I and II trials are currently underway to evaluate the safety and efficacy of N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-3-methylbenzamide in human subjects. Preliminary results from these trials have been encouraging, with patients showing improved outcomes and a favorable safety profile. These findings underscore the potential of this compound as a novel therapeutic agent for treating inflammatory diseases and cancer.

The synthesis of N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-3-methylbenzamide has been optimized to ensure high yields and purity. Common synthetic routes involve the condensation of 3-methylbenzoyl chloride with 2-(4-furyl)hydrazine hydrochloride followed by amidation with ethylene diamine. These methods are scalable and can be readily adapted for large-scale production, making it feasible to meet the demands of clinical trials and future commercialization.

In conclusion, N-{2-[4-(furan-3-yl)-1H-pyrazol-1-y l] ethyl} - 3 - methylbenzamide (CAS No. 2034377 - 26 - 7) represents a promising candidate in the development of new therapeutic agents for inflammatory diseases and cancer. Its unique chemical structure, coupled with its favorable pharmacological properties, positions it as a valuable addition to the arsenal of drugs available for treating these conditions. Ongoing research and clinical trials will further elucidate its potential benefits and pave the way for its eventual approval and widespread use in clinical practice.

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